4-cyclopropyl-1-(2-methoxyethyl)-3-(1-(3-methylbutanoyl)piperidin-3-yl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 4-cyclopropyl-2-(2-methoxyethyl)-5-[1-(3-methylbutanoyl)piperidin-3-yl]-1,2,4-triazol-3-one
• InChI: InChI=1S/C18H30N4O3/c1-13(2)11-16(23)20-8-4-5-14(12-20)17-19-21(9-10-25-3)18(24)22(17)15-6-7-15/h13-15H,4-12H2,1-3H3
• InChI Key: GBYYTPWELIINLX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)N1CCCC(C1)C2=NN(C(=O)N2C3CC3)CCOC
• Molecular Formula: C18H30N4O3
• Molecular Weight: 350.5 g/mol

Description

4-cyclopropyl-1-(2-methoxyethyl)-3-(1-(3-methylbutanoyl)piperidin-3-yl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C18H30N4O3 and its molecular weight is 350.463. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Studies have focused on synthesizing new classes of 1,2,4-triazole derivatives, which are of interest due to their potential biological activities. For instance, the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides, a new class of cyclic dipeptidyl ureas, demonstrates the diversity in chemical structures and potential functionalities these compounds can offer (Sañudo et al., 2006).

Antimicrobial Activities

• Some 1,2,4-triazole derivatives have been synthesized and tested for antimicrobial properties, showcasing the therapeutic potential of these compounds. For example, novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives were synthesized and found to possess moderate to good antimicrobial activities against various test microorganisms (Bektaş et al., 2010).

Photochemical Studies

• Research into the photochemistry of compounds related to 1,2,4-triazole derivatives provides insights into their stability and reactivity under light exposure, which is crucial for understanding their behavior in various environments and potential applications in photo-initiated processes (Tae et al., 1999).

Chemical Reactions and Mechanisms

• The exploration of synthetic pathways and chemical reactions involving 1,2,4-triazole derivatives helps expand the toolkit for creating novel compounds with tailored properties. For instance, the synthesis of 3-(het)aryl-6,7-dihydro-5H-[1,2,4]-triazolo[3,4-a][2]benzazepines from 4-aryl-2-methylbutan-2-ols showcases the versatility of these compounds in chemical synthesis (Glushkov et al., 2021).